Dimethyl(2-{3-[(methylamino)methyl]phenoxy}ethyl)amine

• IUPAC Name: N,N-dimethyl-2-[3-(methylaminomethyl)phenoxy]ethanamine
• InChI: InChI=1S/C12H20N2O/c1-13-10-11-5-4-6-12(9-11)15-8-7-14(2)3/h4-6,9,13H,7-8,10H2,1-3H3
• InChI Key: IRNGMQPGWPHNFO-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=CC=C1)OCCN(C)C
• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol
• CAS RN: 1082875-25-9

Description

Dimethyl(2-{3-[(methylamino)methyl]phenoxy}ethyl)amine is a chemical compound with the molecular formula C12H20N2O. It is a derivative of (2-aminoethyl)amine.

Scientific Research Applications

Atom Transfer Radical Polymerization (ATRP)

This compound is utilized as a ligand in Atom Transfer Radical Polymerization (ATRP) , a method for making polymers with well-defined structures. .

Metalloenzyme Mimicry

In biochemical research, this amine can act as a ligand to mimic the active sites of metalloenzymes. .

Organic Synthesis

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Material Science

In material science, it’s used in the preparation of telechelic polymers, which have reactive end-groups. .

Pharmaceutical Testing

This compound is also important in pharmaceutical testing as a high-quality reference standard. .

Chemical Education

In academic settings, it’s used to demonstrate principles of ligand field theory and coordination chemistry. .

Environmental Chemistry

Researchers use this amine in environmental chemistry to study the degradation of pollutants. .

Nanotechnology

Lastly, in the field of nanotechnology, it’s applied in the synthesis of nanoparticles. .

Mechanism of Action

Target of Action

Dimethyl(2-{3-[(methylamino)methyl]phenoxy}ethyl)amine is primarily used as a ligand in the preparation of distant claw polymers for atom transfer radical polymerization (ATRP) . ATRP is a type of controlled radical polymerization, and the ligand plays a crucial role in this process.

Mode of Action

As a ligand, Dimethyl(2-{3-[(methylamino)methyl]phenoxy}ethyl)amine interacts with the metal catalyst in the ATRP process. The ligand binds to the metal catalyst, forming a complex that initiates the polymerization process . The interaction between the ligand and the metal catalyst is crucial for the control of the polymerization process, influencing the rate of polymerization and the properties of the resulting polymer.

Biochemical Pathways

The primary biochemical pathway involved in the action of Dimethyl(2-{3-[(methylamino)methyl]phenoxy}ethyl)amine is the ATRP process. This process involves a series of redox reactions, where the metal catalyst, in complex with the ligand, mediates the addition of monomers to the growing polymer chain . The ligand’s role in this process affects the overall efficiency and control of the polymerization, impacting the molecular weight distribution and architecture of the resulting polymer.

Pharmacokinetics

It’s important to note that this compound is miscible with water , which could influence its distribution and handling in a laboratory or industrial setting.

Result of Action

The result of the action of Dimethyl(2-{3-[(methylamino)methyl]phenoxy}ethyl)amine is the formation of well-defined polymers with controlled molecular weights and architectures . These polymers can have a wide range of applications, depending on the specific monomers used in the ATRP process.

Action Environment

The action of Dimethyl(2-{3-[(methylamino)methyl]phenoxy}ethyl)amine can be influenced by various environmental factors. For instance, the compound is air sensitive and hygroscopic , which means it can react with moisture and oxygen in the air. Therefore, it should be handled and stored under an inert atmosphere and in a dark place to maintain its stability and efficacy .